Cas no 2227678-56-8 (rac-2-{N-ethyl-1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}acetic acid)

• Product Name: rac-2-{N-ethyl-1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}acetic acid
• CAS No: 2227678-56-8
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6138846
• PubChem ID: 165825421
• Update Time: 2025-06-22

rac-2-{N-ethyl-1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• rac-2-{N-ethyl-1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}acetic acid
• EN300-1533801
• rac-2-{N-ethyl-1-[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}acetic acid
• 2227678-56-8

• Inchi： 1S/C25H28N2O5/c1-2-27(14-23(28)29)24(30)20-12-7-13-22(20)26-25(31)32-15-21-18-10-5-3-8-16(18)17-9-4-6-11-19(17)21/h3-6,8-11,20-22H,2,7,12-15H2,1H3,(H,26,31)(H,28,29)/t20-,22+/m1/s1
• InChI Key： FUNHMUMUFKSLTI-IRLDBZIGSA-N
• SMILES： O=C([C@@H]1CCC[C@@H]1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)CC

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on rac-2-{N-ethyl-1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}acetic acid

Rac-2-{N-Ethyl-1-(1R,2S)-2-({(9H-Fluoren-9-Yl)Methoxycarbonyl}Amino)Cyclopentylformamido}Acetic Acid

Rac-2-{N-Ethyl-1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}acetic acid is a complex organic compound with the CAS number 2227678-56-8. This compound is of significant interest in the fields of organic chemistry and biochemistry due to its unique structure and potential applications in drug discovery and development. The molecule contains several key functional groups, including an N-Ethyl group, a cyclopentane ring, and a fluorenylmethoxycarbonyl (Fmoc) group, which contribute to its versatile chemical properties.

The Fmoc group is particularly notable as it is commonly used as a protecting group in peptide synthesis. Its presence in this compound suggests that it may play a role in modulating the reactivity or stability of the molecule during chemical reactions. The cyclopentane ring adds rigidity to the structure, potentially influencing the compound's pharmacokinetic properties, such as absorption and distribution.

Recent studies have highlighted the importance of stereochemistry in drug design, and this compound's (1R,2S)-configuration is a critical factor in determining its biological activity. The stereochemistry can significantly affect how the molecule interacts with target proteins, making it a valuable candidate for exploring enantioselective reactions or developing chiral catalysts.

Moreover, the racemic form of this compound indicates that it exists as a mixture of two enantiomers, which can be separated into individual enantiomers for further study. This aspect is crucial in pharmaceutical research, where the enantiomeric form can drastically influence drug efficacy and toxicity.

In terms of synthesis, this compound likely involves multi-step reactions, including nucleophilic substitutions, amide bond formations, and possibly stereochemical control during cyclopentane ring formation. The use of Fmoc protection during synthesis ensures that the amino group remains unreactive until deprotection is desired, allowing for precise control over reaction pathways.

Recent advancements in computational chemistry have enabled researchers to model the molecular interactions of compounds like this one with high accuracy. These models can predict binding affinities to target proteins, aiding in the design of more effective drugs. For instance, molecular docking studies could reveal how this compound interacts with enzymes or receptors involved in disease pathways.

Additionally, the presence of an acetic acid moiety suggests that this compound may participate in esterification or amidation reactions, expanding its utility in organic synthesis. Such reactions are fundamental in creating bioactive molecules with tailored functionalities.

The integration of chiral centers and protecting groups makes this compound a valuable tool for studying asymmetric catalysis and peptide chemistry. Its structure provides a platform for exploring novel synthetic strategies and optimizing reaction conditions for higher yields and selectivities.

In conclusion, rac-2-{N-Ethyl-1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}acetic acid (CAS No 2227678-56-8) is a multifaceted compound with significant potential in chemical research and pharmaceutical development. Its unique combination of functional groups and stereochemistry positions it as a promising candidate for advancing our understanding of complex molecular interactions and designing innovative therapeutic agents.